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Compound of Interest

Compound Name: Methyl nicotinoylacetate

Cat. No.: B1345562 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available information on the

solubility of methyl nicotinoylacetate. Due to a lack of extensive published data on this

specific compound, this guide synthesizes known physical properties, qualitative solubility

information, and data from structurally related compounds to offer valuable insights for its use

in research and development.

Compound Overview
Methyl nicotinoylacetate (CAS 54950-20-8), also known as methyl 3-oxo-3-(pyridin-3-

yl)propanoate, is a keto-ester derivative of nicotinic acid. Its chemical structure, featuring a

pyridine ring, a ketone, and an ester functional group, dictates its physicochemical properties,

including its solubility in various solvents.

Table 1: Physicochemical Properties of Methyl Nicotinoylacetate
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Property Value Source(s)

Molecular Formula C₉H₉NO₃ [1][2][3]

Molecular Weight 179.18 g/mol [1][4]

Appearance
White to yellow to brownish

crystalline powder or chunks
[1][2][4]

Melting Point 34-42 °C [1][2][4]

Boiling Point 128-129 °C (at 1 Torr) [1][4]

Water Solubility Negligible [1][4]

Solubility Data
Quantitative solubility data for methyl nicotinoylacetate in various organic solvents is not

readily available in peer-reviewed literature. However, based on its chemical structure and the

"like dissolves like" principle, its solubility can be inferred. The presence of the polar pyridine

ring and keto-ester functionalities suggests some solubility in polar solvents, while the overall

molecular structure may also allow for some solubility in less polar organic solvents.

Qualitative Solubility Assessment
The term "negligible" for water solubility indicates very poor dissolution in aqueous media.[1][4]

For organic solvents, a qualitative assessment is presented in Table 2, based on general

principles of solubility for keto-esters and related compounds.

Table 2: Estimated Qualitative Solubility of Methyl Nicotinoylacetate in Common Solvents
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Solvent Class Solvent
Expected
Qualitative
Solubility

Rationale

Polar Protic Methanol, Ethanol Likely Soluble

Capable of hydrogen

bonding with the

pyridine nitrogen and

carbonyl oxygens.

Polar Aprotic

Acetone, Acetonitrile,

Dimethyl Sulfoxide

(DMSO), Ethyl

Acetate

Likely Soluble

Dipole-dipole

interactions with the

polar functional

groups of the solute.

Nonpolar Toluene, Hexane
Likely Sparingly

Soluble to Insoluble

Limited interactions

with the nonpolar

solvent molecules.

Chlorinated
Dichloromethane,

Chloroform
Likely Soluble

Can engage in dipole-

dipole interactions.

Disclaimer: This table is an estimation based on chemical principles and data from analogous

compounds. Experimental verification is required for accurate solubility determination.

Solubility of Structurally Related Compounds
To provide further context, the solubility of methyl nicotinate and nicotinic acid are presented.

These compounds share structural similarities with methyl nicotinoylacetate and their

solubility profiles can offer guidance.

Table 3: Qualitative Solubility of Methyl Nicotinate
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Solvent Solubility Description

Water Soluble to Very Soluble

Ethanol (96%) Very Soluble

Methanol Soluble

Dimethyl Sulfoxide (DMSO) Soluble

Ethyl Acetate Soluble

Benzene Soluble

Chloroform Soluble

Methylene Chloride Very Soluble

Table 4: Quantitative Solubility of Nicotinic Acid at 298.15 K (25 °C)

Solvent Mole Fraction Solubility (x10³)

Dimethyl Sulfoxide 201.6

Ethanol 33.3

Water 17.8

Acetone 2.9

Diethyl Ether 0.4

Acetonitrile 0.2

Source: Data for nicotinic acid solubility adapted from literature.[5][6]

Experimental Protocol for Solubility Determination
For researchers requiring precise solubility data, the following experimental protocol for the

shake-flask method, a gold standard for equilibrium solubility determination, is provided.

Materials
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Methyl Nicotinoylacetate (pure solid)

Selected Solvents (analytical grade)

Scintillation vials or sealed flasks

Orbital shaker or magnetic stirrer with temperature control

Analytical balance

Centrifuge

High-Performance Liquid Chromatography (HPLC) or UV-Vis Spectrophotometer

Volumetric flasks and pipettes

Procedure
Preparation of Saturated Solutions: Add an excess amount of solid methyl
nicotinoylacetate to a series of vials, each containing a known volume of a different solvent.

The excess solid is crucial to ensure equilibrium is reached with the solid phase present.

Equilibration: Seal the vials to prevent solvent evaporation. Place the vials in an orbital

shaker or on a stirrer with controlled temperature (e.g., 25 °C). Agitate the samples for a

predetermined period (e.g., 24-72 hours) to ensure equilibrium is reached.

Phase Separation: After equilibration, allow the vials to stand undisturbed at the set

temperature for a short period to allow the excess solid to settle. If necessary, centrifuge the

samples to ensure complete separation of the solid and liquid phases.

Sample Dilution: Carefully withdraw a known aliquot of the clear supernatant from each vial.

Dilute the aliquot gravimetrically or volumetrically with a suitable solvent to a concentration

within the analytical range of the chosen quantification method.

Quantification: Analyze the diluted samples using a validated analytical method, such as

HPLC or UV-Vis spectrophotometry, to determine the concentration of methyl
nicotinoylacetate.
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Calculation of Solubility: From the determined concentration and the dilution factor, calculate

the solubility of methyl nicotinoylacetate in each solvent. Express the solubility in desired

units (e.g., mg/mL, mol/L, or mole fraction).

Visualizations
Experimental Workflow for Solubility Determination
The following diagram illustrates the key steps in the experimental determination of solubility

using the shake-flask method.
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Caption: Workflow for Shake-Flask Solubility Determination.

Logical Relationship of Solubility Factors
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The solubility of a compound like methyl nicotinoylacetate is influenced by a combination of

factors related to both the solute and the solvent.
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Caption: Factors Influencing the Solubility of Methyl Nicotinoylacetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Solubility Profile of Methyl Nicotinoylacetate: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1345562#solubility-of-methyl-nicotinoylacetate-in-
different-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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